Cas no 2025147-04-8 (Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 2025147-04-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5293626
• Update Time: 2025-06-07

Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-9(14)7-13(8-10-5-6-10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： OYFSXGKIQVXDBW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1CC1)CC(=O)C

Additional information on Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 2025147-04-8): A Comprehensive Overview

Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2025147-04-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The unique structural features of this molecule, particularly its cyclopropylmethyl and 2-oxopropyl substituents, contribute to its distinct chemical properties and potential biological activities.

The synthesis of Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester involves a series of well-established organic reactions, including condensation and esterification processes. The presence of the 1,1-dimethylethyl (tert-butyl) group enhances the stability of the carbamate moiety, making it a valuable intermediate in the synthesis of more complex molecules. This compound's reactivity and stability have been thoroughly studied in recent years, leading to new insights into its utility in drug development.

In recent academic research, this compound has been explored as a potential precursor in the synthesis of novel pharmacophores. The combination of the cyclopropyl ring and the acetoxy functional group provides a scaffold that can be modified to target specific biological pathways. For instance, studies have demonstrated its role in developing inhibitors for enzymes involved in metabolic disorders. The tert-butyl group not only stabilizes the molecule but also allows for selective modifications at other positions, facilitating the creation of derivatives with enhanced pharmacological properties.

The biological activity of Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester has been investigated in various preclinical models. Initial studies suggest that it exhibits moderate activity against certain enzymatic targets, making it a promising candidate for further development. Researchers have also explored its potential as a tool compound in biochemical assays due to its well-defined structure and predictable reactivity. The compound's ability to interact with biological molecules has opened new avenues for studying enzyme mechanisms and developing targeted therapies.

The structural complexity of this compound makes it an attractive candidate for computational studies. Advanced molecular modeling techniques have been employed to predict its binding interactions with biological targets. These simulations have provided valuable insights into how the molecule might interact with enzymes and receptors at the molecular level. Such information is crucial for optimizing its pharmacokinetic and pharmacodynamic profiles before moving into clinical trials.

The pharmaceutical industry has shown interest in this compound due to its potential therapeutic applications. It is being considered for use in the development of drugs targeting neurological disorders, where precise molecular interactions are critical. Additionally, its role as an intermediate in synthesizing more complex drug candidates has made it a valuable asset in medicinal chemistry libraries. Companies are investing in further research to explore its full potential in drug discovery.

The agrochemical sector has also recognized the significance of this compound. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The stability provided by the tert-butyl group ensures that it can withstand environmental conditions during application. Furthermore, its reactivity allows for modifications that can enhance its efficacy against pests while minimizing toxicity to non-target organisms.

In conclusion, Carbamic acid, N-(cyclopropylmethyl)-N-(2-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 2025147-04-8) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate in synthetic chemistry and a promising candidate for further research into new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative solutions for health and agriculture.